Cas no 106675-13-2 (4-[3-(octadecylamino)propylamino]pentanoic Acid)

• Product Name: 4-[3-(octadecylamino)propylamino]pentanoic Acid
• CAS No: 106675-13-2
• MF: C₂₆H₅₄N₂O₂
• MW: 426.719168186188
• CID: 1178628
• PubChem ID: 71334395
• Update Time: 2025-04-20

4-[3-(octadecylamino)propylamino]pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(octadecylamino)propylamino]pentanoic Acid
• 106675-13-2
• 4-{[3-(OCTADECYLAMINO)PROPYL]AMINO}PENTANOIC ACID
• DTXSID80762518

• Inchi： 1S/C26H54N2O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-27-23-19-24-28-25(2)20-21-26(29)30/h25,27-28H,3-24H2,1-2H3,(H,29,30)
• InChI Key： HUVABVDVIOVVLY-UHFFFAOYSA-N
• SMILES： OC(CCC(C)NCCCNCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 426.41882
• Monoisotopic Mass: 426.41852897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 25
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36